![molecular formula C9H9N3O B2624963 (NE)-N-[(1-methylbenzimidazol-5-yl)methylidene]hydroxylamine CAS No. 2387466-02-4](/img/structure/B2624963.png)
(NE)-N-[(1-methylbenzimidazol-5-yl)methylidene]hydroxylamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(NE)-N-[(1-methylbenzimidazol-5-yl)methylidene]hydroxylamine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action has been extensively studied to understand its biochemical and physiological effects.
Mechanism of Action
The mechanism of action of (NE)-N-[(1-methylbenzimidazol-5-yl)methylidene]hydroxylamine has been extensively studied. This compound has been shown to induce apoptosis in cancer cells by activating the caspase cascade. The activation of caspases leads to the cleavage of various cellular proteins, resulting in the fragmentation of the cell. This compound has also been shown to inhibit the growth of bacteria by disrupting the bacterial cell membrane.
Biochemical and physiological effects:
Studies have shown that this compound can induce apoptosis in cancer cells by activating the caspase cascade. In addition, this compound has been shown to inhibit the growth of various bacterial strains, including MRSA. The inhibition of bacterial growth is believed to occur by disrupting the bacterial cell membrane. This compound has also been shown to have antioxidant properties, which could be beneficial in the treatment of various diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of using (NE)-N-[(1-methylbenzimidazol-5-yl)methylidene]hydroxylamine in lab experiments is its potential as an anticancer and antimicrobial agent. This compound has been shown to induce apoptosis in cancer cells and inhibit the growth of bacteria, making it a promising candidate for further studies. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the safe dosage and potential side effects of this compound.
Future Directions
There are several future directions for the study of (NE)-N-[(1-methylbenzimidazol-5-yl)methylidene]hydroxylamine. One of the areas of interest is the development of this compound as an anticancer agent. Further studies are needed to determine the mechanism of action and potential side effects of this compound in cancer cells. Another area of interest is the development of this compound as an antimicrobial agent. Further studies are needed to determine the spectrum of activity and potential side effects of this compound against various bacterial strains. Additionally, studies are needed to determine the potential applications of this compound in other fields, such as agriculture and environmental science.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action has been extensively studied to understand its biochemical and physiological effects. While this compound shows promise as an anticancer and antimicrobial agent, further studies are needed to determine its safe dosage and potential side effects. There are several future directions for the study of this compound, and it will be interesting to see how this compound is further developed in the future.
Synthesis Methods
The synthesis of (NE)-N-[(1-methylbenzimidazol-5-yl)methylidene]hydroxylamine has been reported using different methods. One of the most commonly used methods involves the reaction of 1-methylbenzimidazole with hydroxylamine hydrochloride in the presence of a base such as potassium carbonate. The reaction mixture is then stirred at room temperature for several hours, and the product is obtained after purification using column chromatography.
Scientific Research Applications
(NE)-N-[(1-methylbenzimidazol-5-yl)methylidene]hydroxylamine has been investigated for its potential applications in various fields. In the field of medicine, this compound has been studied for its anticancer properties. Studies have shown that this compound can induce apoptosis in cancer cells by activating the caspase cascade. This compound has also been studied for its potential use as an antimicrobial agent. Studies have shown that this compound can inhibit the growth of various bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA).
properties
IUPAC Name |
(NE)-N-[(1-methylbenzimidazol-5-yl)methylidene]hydroxylamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9N3O/c1-12-6-10-8-4-7(5-11-13)2-3-9(8)12/h2-6,13H,1H3/b11-5+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IOQSIYIRIXGPNI-VZUCSPMQSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=NC2=C1C=CC(=C2)C=NO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1C=NC2=C1C=CC(=C2)/C=N/O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
175.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.